Cas no 57440-79-6 (1-Pyrenebutyrylcholine)

• Product Name: 1-Pyrenebutyrylcholine
• CAS No: 57440-79-6
• MF: C₂₅H₂₈BrNO₂
• MW: 454.399326324463
• CID: 371835
• Update Time: 2025-04-19

1-Pyrenebutyrylcholine Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N,N,N-trimethyl-2-[1-oxo-4-(1-pyrenyl)butoxy]-, bromide (1:1)
• 1-pyrenebutyrylcholine
• PBC [1-Pyrenebutyrylcholine bromide]
• trimethyl-[2-(4-pyren-1-ylbutanoyloxy)ethyl]azanium,bromide
• trimethyl-[2-(4-pyren-1-ylbutanoyloxy)ethyl]azanium;bromide
• 1-Pyrenebutyrylcholine bromide
• N,N,N-Trimethyl-2-(1-oxo-4-(1-pyrenyl)butoxy)ethanaminium bromide
• Ethanaminium, N,N,N-trimethyl-2-(1-oxo-4-(1-pyrenyl)butoxy)-, bromide
• N,N,N-Trimethyl-2-{[4-(pyren-1-yl)butanoyl]oxy}ethan-1-aminium bromide
• 1-Pyrenebutyrylcholine

• Inchi： 1S/C25H28NO2.BrH/c1-26(2,3)16-17-28-23(27)9-5-6-18-10-11-21-13-12-19-7-4-8-20-14-15-22(18)25(21)24(19)20;/h4,7-8,10-15H,5-6,9,16-17H2,1-3H3;1H/q+1;/p-1
• InChI Key： HUYVZSJAWYAJHE-UHFFFAOYSA-M
• SMILES： [Br-].O(C(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 424.9112
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 539
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes